Cas no 4386-39-4 (2-(Acetyloxy)-3-methylbenzoic Acid)

2-(Acetyloxy)-3-methylbenzoic Acid is a benzoic acid derivative featuring both acetyloxy and methyl functional groups at the ortho and meta positions, respectively. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural properties enable selective reactivity, making it valuable for esterification and acylation reactions. The acetyloxy group enhances solubility in organic solvents, facilitating downstream processing. The compound’s stability under controlled conditions ensures consistent performance in synthetic applications. Its well-defined molecular structure allows for precise modifications, supporting its role in the development of complex chemical entities.
2-(Acetyloxy)-3-methylbenzoic Acid structure
4386-39-4 structure
Product Name:2-(Acetyloxy)-3-methylbenzoic Acid
CAS No:4386-39-4
MF:C10H10O4
MW:194.184003353119
MDL:MFCD00085683
CID:330355
PubChem ID:78094
Update Time:2025-05-21

2-(Acetyloxy)-3-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-(acetyloxy)-3-methyl-
    • 2-(Acetyloxy)-3-methylbenzoic acid
    • 2-acetyloxy-3-methylbenzoic acid
    • 2-Acetoxy-3-methyl-benzoesaeure
    • 2-acetoxy-3-methyl-benzoic acid
    • 2-acetoxy-3-methylsalicylic acid
    • 2-Acetoxy-m-toluic acid
    • 3-METHYLACETYLSALICYLIC ACID
    • 3-methylaspirin
    • Acetyl-o-kresotinsaeure
    • KBioSS_001854
    • SPBio_000629
    • Spectrum4_000260
    • Q27254705
    • CHEBI:193212
    • Spectrum_001374
    • Cresopirine
    • NCGC00095965-02
    • DTXSID40195964
    • Spectrum2_000555
    • SR-01000640067-1
    • ACETYL-O-CRESOTIC ACID
    • HMS3264F10
    • CCG-50708
    • HMS1448E03
    • TS-02755
    • 2-Acetoxy-3-methylbenzoic acid
    • UNII-2G83E641HZ
    • Cresopyrine; NSC 49105;AGN 357; Acetyl-o-cresotic acid
    • 2,3-Cresotic acid, acetate
    • NSC 49105
    • NCGC00095965-01
    • KBio3_002934
    • KBio2_006990
    • Spectrum3_001816
    • A826449
    • 2-acetoxyl-3-methyl-benzoic acid
    • FT-0610941
    • BB 0245759
    • KBio2_004422
    • NSC-49105
    • EINECS 224-499-1
    • XRBMKGUDDJPAMH-UHFFFAOYSA-N
    • Spectrum5_001737
    • Benzoic acid, 2-(acetyloxy)-3-methyl-
    • SCHEMBL1315833
    • AGN-357
    • 3-Methylacetylsalicylsaure
    • KBioGR_000700
    • CRESOPYRINE
    • KBio2_001854
    • 2G83E641HZ
    • CHEMBL1234172
    • NSC49105
    • AKOS000109238
    • AB00053091_02
    • SPECTRUM1401414
    • 4386-39-4
    • NS00015531
    • Maybridge3_006075
    • BSPBio_003431
    • IDI1_017462
    • DB-051175
    • DTXCID80118455
    • BRD-K58648841-001-04-7
    • STK360114
    • 2-(Acetyloxy)-3-methylbenzoic Acid
    • MDL: MFCD00085683
    • Inchi: 1S/C10H10O4/c1-6-4-3-5-8(10(12)13)9(6)14-7(2)11/h3-5H,1-2H3,(H,12,13)
    • InChI Key: XRBMKGUDDJPAMH-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C(C(=O)O)=CC=CC=1C

Computed Properties

  • Exact Mass: 194.05800
  • Monoisotopic Mass: 194.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 63.6A^2

Experimental Properties

  • Density: 1.245
  • Melting Point: 115℃
  • Boiling Point: 324.5°Cat760mmHg
  • Flash Point: 128.2°C
  • Refractive Index: 1.545
  • PSA: 63.60000
  • LogP: 1.61850

2-(Acetyloxy)-3-methylbenzoic Acid Security Information

  • Safety Instruction: S26-S37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S37/39

2-(Acetyloxy)-3-methylbenzoic Acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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Additional information on 2-(Acetyloxy)-3-methylbenzoic Acid

2-(Acetyloxy)-3-methylbenzoic Acid: A Comprehensive Overview

2-(Acetyloxy)-3-methylbenzoic Acid, also known by its CAS number 4386-39-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with an acetyloxy group and a methyl substituent. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for both academic research and industrial applications.

The molecular formula of 2-(Acetyloxy)-3-methylbenzoic Acid is C10H12O3, with a molecular weight of approximately 180.19 g/mol. Its structure consists of a benzene ring substituted with an acetyloxy group at the 2-position and a methyl group at the 3-position, along with a carboxylic acid group at the para position. This arrangement not only influences its physical properties but also plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of 2-(Acetyloxy)-3-methylbenzoic Acid in various therapeutic areas. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and antioxidant agents. The acetyloxy group is known to enhance the stability and bioavailability of drugs, making this compound an attractive candidate for drug design.

In terms of synthesis, 2-(Acetyloxy)-3-methylbenzoic Acid can be prepared through several methods, including Friedel-Crafts acylation and nucleophilic aromatic substitution. These methods allow for precise control over the substitution pattern on the benzene ring, ensuring high purity and consistency in the final product. The synthesis process has been optimized in recent years to improve yield and reduce environmental impact, aligning with the principles of green chemistry.

The physical properties of 2-(Acetyloxy)-3-methylbenzoic Acid include a melting point of around 150°C and a boiling point of approximately 400°C. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, providing valuable insights into its behavior in different chemical environments. These properties are critical for applications ranging from pharmaceutical formulation to analytical chemistry.

The biological activity of 2-(Acetyloxy)-3-methylbenzoic Acid has been a focal point of recent research. Studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress, suggesting potential applications in the treatment of chronic diseases such as arthritis and neurodegenerative disorders. Additionally, its role as an intermediate in the synthesis of more complex molecules has been explored, further expanding its utility in medicinal chemistry.

In conclusion, 2-(Acetyloxy)-3-methylbenzoic Acid, CAS No. 4386-39-4, is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methods and biological studies, positions it as a key molecule for future research and development.

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